Cas no 802887-47-4 (3-(2-methylphenoxy)methylpyridine)

• Product Name: 3-(2-methylphenoxy)methylpyridine
• CAS No: 802887-47-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 5331520
• Update Time: 2025-06-13

3-(2-methylphenoxy)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Methylphenoxy)methyl]pyridine
• 3-(2-methylphenoxy)methylpyridine

• Inchi： 1S/C13H13NO/c1-11-5-2-3-7-13(11)15-10-12-6-4-8-14-9-12/h2-9H,10H2,1H3
• InChI Key： RYWKXJBUJQJULZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1COC1=CC=CC=C1C

Experimental Properties

• Density: 1.085±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 326.4±22.0 °C(Predicted)
• pka: 4.61±0.10(Predicted)

Additional information on 3-(2-methylphenoxy)methylpyridine

Recent Advances in the Study of 3-(2-methylphenoxy)methylpyridine (CAS: 802887-47-4)

The compound 3-(2-methylphenoxy)methylpyridine (CAS: 802887-47-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 3-(2-methylphenoxy)methylpyridine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have paved the way for more efficient production methods, making it a viable candidate for further pharmacological studies.

In terms of biological activity, recent studies have explored the compound's interaction with various molecular targets. Preliminary data suggest that 3-(2-methylphenoxy)methylpyridine exhibits notable affinity for certain receptors involved in inflammatory and neurological pathways. For instance, in vitro assays have demonstrated its potential as an inhibitor of specific enzymes linked to neurodegenerative diseases. These findings are particularly significant given the growing need for novel therapeutics in this area. Further in vivo studies are underway to validate these observations and assess the compound's efficacy and safety profile.

Another promising avenue of research involves the potential application of 3-(2-methylphenoxy)methylpyridine in oncology. Early-stage studies have indicated that the compound may possess anti-proliferative properties against certain cancer cell lines. Mechanistic studies are being conducted to unravel the underlying molecular mechanisms, with a focus on its ability to modulate key signaling pathways. These investigations could open new doors for the development of targeted cancer therapies, addressing the limitations of current treatment options.

Despite these encouraging findings, challenges remain in the development of 3-(2-methylphenoxy)methylpyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated. Researchers are employing advanced computational models and pharmacokinetic studies to address these concerns. Collaborative efforts between academia and industry are also being fostered to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compound 3-(2-methylphenoxy)methylpyridine (CAS: 802887-47-4) represents a promising candidate for further exploration in the field of chemical biology and drug development. Its diverse pharmacological properties and potential therapeutic applications make it a subject of great interest. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and optimize its properties for clinical use. As the scientific community continues to unravel its potential, this compound may soon emerge as a key player in the development of next-generation therapeutics.